Cas no 1807151-29-6 (2-Bromo-3-nitropyridine-4-sulfonyl chloride)
2-Bromo-3-nitropyridine-4-sulfonyl chloride Chemical and Physical Properties
Names and Identifiers
-
- 2-Bromo-3-nitropyridine-4-sulfonyl chloride
-
- Inchi: 1S/C5H2BrClN2O4S/c6-5-4(9(10)11)3(1-2-8-5)14(7,12)13/h1-2H
- InChI Key: JPXZCNUOAZOEBS-UHFFFAOYSA-N
- SMILES: BrC1C(=C(C=CN=1)S(=O)(=O)Cl)[N+](=O)[O-]
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 14
- Rotatable Bond Count: 1
- Complexity: 324
- XLogP3: 1.7
- Topological Polar Surface Area: 101
2-Bromo-3-nitropyridine-4-sulfonyl chloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029011366-250mg |
2-Bromo-3-nitropyridine-4-sulfonyl chloride |
1807151-29-6 | 95% | 250mg |
$980.00 | 2022-03-31 | |
| Alichem | A029011366-1g |
2-Bromo-3-nitropyridine-4-sulfonyl chloride |
1807151-29-6 | 95% | 1g |
$2,981.85 | 2022-03-31 |
2-Bromo-3-nitropyridine-4-sulfonyl chloride Related Literature
-
Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
-
Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
-
Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
-
4. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
-
Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
Additional information on 2-Bromo-3-nitropyridine-4-sulfonyl chloride
Comprehensive Overview of 2-Bromo-3-nitropyridine-4-sulfonyl chloride (CAS No. 1807151-29-6)
2-Bromo-3-nitropyridine-4-sulfonyl chloride (CAS No. 1807151-29-6) is a highly specialized chemical compound widely utilized in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a bromine substituent and a nitro group on a pyridine ring, makes it a valuable intermediate for synthesizing bioactive molecules. Researchers frequently search for terms like "2-Bromo-3-nitropyridine-4-sulfonyl chloride synthesis" or "CAS 1807151-29-6 applications", reflecting its growing relevance in drug discovery and material science.
The compound's sulfonyl chloride moiety enables efficient derivatization, a feature often explored in queries such as "sulfonation reactions with nitropyridine derivatives". Recent trends highlight its role in developing kinase inhibitors and antimicrobial agents, aligning with the rising demand for small-molecule therapeutics. Analytical techniques like HPLC and NMR are critical for characterizing this compound, as evidenced by frequent searches for "2-Bromo-3-nitropyridine-4-sulfonyl chloride purity analysis".
From an industrial perspective, CAS 1807151-29-6 is gaining traction due to its compatibility with cross-coupling reactions, a topic frequently discussed in organic chemistry forums. Environmental considerations also drive interest in greener synthetic pathways for such intermediates. Notably, its stability under controlled conditions makes it preferable for high-throughput screening applications, a key focus area in modern drug development pipelines.
Emerging applications of 2-Bromo-3-nitropyridine-4-sulfonyl chloride include its use in fluorescent probes and covalent inhibitors, addressing current research needs in diagnostics and targeted therapies. The compound's electron-withdrawing groups (nitro and sulfonyl) enhance its reactivity in nucleophilic substitutions, a property often queried as "nitropyridine sulfonyl chloride reactivity". Regulatory-compliant handling protocols are essential, though searches for "safe handling of sulfonyl chlorides" indicate robust awareness in the scientific community.
In material science, derivatives of 1807151-29-6 contribute to advanced polymeric materials with tailored electronic properties. This aligns with the surge in demand for organic semiconductors, a trending topic in renewable energy research. The compound's X-ray crystallography data, often sought under "2-Bromo-3-nitropyridine-4-sulfonyl chloride crystal structure", aids in computational modeling studies for molecular design.
Supply chain transparency for CAS 1807151-29-6 remains a priority, with queries like "reliable suppliers of nitropyridine sulfonyl chlorides" reflecting market dynamics. Innovations in scalable synthesis methods continue to optimize production efficiency, while quality control standards ensure consistency across batches—key concerns for industrial adopters. The compound's role in peptide modification further expands its utility in bioconjugation strategies.
Future prospects for 2-Bromo-3-nitropyridine-4-sulfonyl chloride include potential applications in proteolysis-targeting chimeras (PROTACs), a cutting-edge therapeutic modality. Its compatibility with click chemistry protocols positions it as a versatile building block, as seen in searches for "nitropyridine click chemistry reagents". Collaborative research initiatives are expected to unlock novel functionalities for this structurally intriguing compound.
1807151-29-6 (2-Bromo-3-nitropyridine-4-sulfonyl chloride) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)